Cas no 36912-83-1 (1-Phenyl-2-(4-pyrimidinyl)ethanone)

• Product Name: 1-Phenyl-2-(4-pyrimidinyl)ethanone
• CAS No: 36912-83-1
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD00559708
• CID: 303863
• PubChem ID: 2761010
• Update Time: 2025-05-24

1-Phenyl-2-(4-pyrimidinyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-phenyl-2-(4-pyrimidinyl)-
• 1-Phenyl-2-(4-pyrimidinyl)ethanone
• 1-PHENYL-2-PYRIMIDIN-4-YL ETHANONE
• 1-phenyl-2-pyrimidin-4-ylethan-1-one
• 4-phenacylpyrimidine
• SB55553
• CBDivE_016088
• 1-phenyl-2-pyrimidin-4-yl-ethanone
• 1-phenyl-2-(pyrimidin-4-yl)ethan-1-one
• 1-phenyl-2-pyrimidin-4-ylethanone
• 36912-83-1
• CS-0451713
• AKOS009158612
• MFCD00559708
• FS-1739
• FT-0673831
• A823449
• 1-phenyl-2-(pyrimidin-4-yl)ethanone
• 1-phenyl-2-(4-pyrimidinyl)-ethanone
• DTXSID10375473

• MDL： MFCD00559708
• Inchi： 1S/C12H10N2O/c15-12(10-4-2-1-3-5-10)8-11-6-7-13-9-14-11/h1-7,9H,8H2
• InChI Key： BJDUPABHTHYHEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C=CN=CN=1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Melting Point: 91-93°C
• PSA: 42.85000
• LogP: 1.90200

Additional information on 1-Phenyl-2-(4-pyrimidinyl)ethanone

1-Phenyl-2-(4-pyrimidinyl)ethanone: A Comprehensive Overview

1-Phenyl-2-(4-pyrimidinyl)ethanone (CAS No. 36912-83-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a phenyl group and a pyrimidine ring, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of ongoing research.

The molecular structure of 1-Phenyl-2-(4-pyrimidinyl)ethanone is defined by the presence of a ketone group bridging a phenyl ring and a pyrimidine moiety. This arrangement imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and IR spectroscopy, to elucidate the structural details of this compound, ensuring precise characterization for further studies.

Recent studies have highlighted the potential of 1-Phenyl-2-(4-pyrimidinyl)ethanone in the development of novel therapeutic agents. Its ability to interact with various biological targets, including enzymes and receptors, has been explored through in vitro assays and computational docking experiments. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential as a lead compound in the design of drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 1-Phenyl-2-(4-pyrimidinyl)ethanone has also found relevance in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, which could pave the way for its integration into next-generation electronic devices.

The synthesis of 1-Phenyl-2-(4-pyrimidinyl)ethanone has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Novel synthetic routes involving catalytic cross-coupling reactions have been reported, enabling efficient construction of the molecule from readily available starting materials. These advancements not only enhance the scalability of production but also align with sustainable chemistry practices.

Moreover, the stability and degradation pathways of 1-Phenyl-2-(4-pyrimidinyl)ethanone under various environmental conditions have been thoroughly investigated. Understanding its behavior in different pH levels and temperatures is crucial for assessing its suitability in practical applications, particularly in pharmaceutical formulations where stability is paramount.

From an analytical standpoint, modern mass spectrometry techniques have been employed to study the fragmentation patterns of 1-Phenyl-2-(4-pyrimidinyl)ethanone, providing insights into its structural integrity under high-energy conditions. Such studies are essential for confirming the identity of the compound during quality control processes in manufacturing.

In conclusion, 1-Phenyl-2-(4-pyrimidinyl)ethanone (CAS No. 36912-83-1) stands as a versatile compound with multifaceted applications across diverse scientific domains. Its structural features, coupled with recent research advancements, underscore its potential as a valuable tool in both academic research and industrial applications. As ongoing investigations continue to unravel its full spectrum of properties, this compound is poised to play an increasingly significant role in shaping future innovations.